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Compound of Interest

Compound Name: Methyl 4-ethyloxane-4-carboxylate
CAS No.: 1443980-49-1
Cat. No.: B1377634
Get Quote
. J

Executive Summary & Chemical Identity

Methyl 4-ethyloxane-4-carboxylate (also known as Methyl 4-ethyltetrahydropyran-4-
carboxylate) represents a specific class of heterocyclic esters often used as building blocks in
medicinal chemistry.

Effective disposal requires recognizing its dual functionality: it is both an organic ester
(flammability risk) and a cyclic ether (peroxide formation risk). Unlike standard solvents, this
compound demands a pre-disposal assessment to prevent explosion hazards during waste
consolidation.

Chemical Verification

Before proceeding, verify the substance identity to ensure this protocol applies.
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Feature Description

Methyl 4-ethyltetrahydropyran-4-
IUPAC Name 4 4 4 Py
carboxylate

Common Name Methyl 4-ethyloxane-4-carboxylate

) Cyclic Ether (Oxane/Tetrahydropyran), Ester
Functional Groups
(Methyl carboxylate)

Physical State Liquid (typically clear/colorless)

| Primary Hazard | Combustible Liquid; Potential Peroxide Former (Class C) |[1]

Hazard Profiling & Causality

To ensure safety, we must understand the why behind the disposal steps.

e The Ether Linkage (Oxane Ring): The tetrahydropyran ring is a cyclic ether. While less
aggressive than diethyl ether, it is susceptible to auto-oxidation upon exposure to air and
light, forming unstable organic peroxides. Causality: If you dispose of this into a general
solvent drum without testing, and that drum is later distilled or heated, concentrated
peroxides can detonate.

e The Ester Moiety: The methyl carboxylate group contributes to flammability. While higher
molecular weight analogs have higher flashpoints, this compound should be treated as a
Flammable Liquid (Class 3) for logistical safety.

Pre-Disposal Assessment Protocol

STOP: Do not pour this chemical into a waste container until you have performed the Time-
State Assessment.

Step 1: Age Verification

Check the container label for the "Received Date" or "Opened Date."

e < 12 Months: Proceed to Step 3 (Disposal).
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e > 12 Months (or unknown): Proceed to Step 2 (Peroxide Testing).

Step 2: Peroxide Quantification

o Equipment: Quantofix® Peroxide 100 test strips (or equivalent).
e Method: Dip strip into the liquid. Wait 15 seconds. Compare color.
e Thresholds:

o < 20 ppm: Safe for standard disposal.

o 20 - 100 ppm: Must be treated/reduced before disposal.

o >100 ppm:DO NOT TOUCH. Contact High-Hazard Specialist immediately. Crystalline
solids around the cap indicate imminent explosion risk.

Step 3: Phase Assessment

Is the waste pure, or mixed with other solvents?

¢ Halogenated Mix: If mixed with DCM/Chloroform, it must go to the Halogenated stream.
e Aqueous Mix: If >95% water, it may require agueous organic disposal.

» Pure/Standard Organic: Proceed to Non-Halogenated stream (Preferred).

Operational Disposal Workflow

The following diagram outlines the decision logic for disposing of Methyl 4-ethyloxane-4-

carboxylate.
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Waste: Methyl 4-ethyloxane-4-carboxylate

Check Container Age

> 12 Months / Unknown

Test for Peroxides

High Risk Medium Risk < 12 Months

> 100 ppm 20-100 ppm
STOP WORK Chemical Reduction

Low Risk (<20ppm)

After Neutralization

Segregate Waste Stream

Contains Halogens?

No (Pure or mixed w/ Acetone) \Yes (e.g. mixed w/ DCM)

Stream A: Stream B:
Non-Halogenated Organic Halogenated Organic

Label & Handover

Click to download full resolution via product page

Figure 1: Decision tree for the safe assessment and segregation of oxane-derivative waste.
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Detailed Disposal Procedures
A. Peroxide Neutralization (If 20-100 ppm)

If the strip tests positive but is below the explosive threshold, reduce the peroxides before
placing in the waste drum.

» Reagent: Prepare a 10% solution of Sodium Metabisulfite (

) or Ferrous Sulfate (
) in water.

e Procedure: Add the reducing agent to the solvent in a 1:1 ratio. Stir gently for 30 minutes.

 Verification: Retest with a peroxide strip.[1] If negative, proceed to disposal.[2][3]

B. Waste Stream Selection

o Primary Path (Non-Halogenated): Methyl 4-ethyloxane-4-carboxylate contains only C, H,
and O. It has high calorific value.

o Destination: Fuel blending (Incineration with energy recovery).
o Why: This is the most sustainable and cost-effective method for esters.

e Secondary Path (Halogenated): Only use if the compound is already mixed with chlorinated
solvents.

o Destination: High-temperature incineration (requires scrubbing for HCI gas).

C. Labeling Requirements

Ensure the waste tag includes the following specific data points to aid the disposal facility:
o Chemical Name: Methyl 4-ethyloxane-4-carboxylate.[4]
o Hazard Class: Flammable Liquid (3).

o Constituents: 100% (if pure).
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e Codes (US RCRA): D001 (Ignitable).[5] If peroxides were neutralized, note "Peroxides

Treated" on the tag.

Emergency Contingencies

Scenario Immediate Action

Technical Rationale

Spill (Small) Absorb with vermiculite or
i mal
P activated charcoal pads.

Prevent volatilization and
ignition.[2][6][7]

) Wash with soap and water for
Skin Contact )
15 min.

Esters can defat skin; oxanes

can be absorbed.

Use Dry Chemical, CO2, or

Alcohol-resistant foam.[2]

Fire

Water jet may spread the
burning liquid (ester/ether
density < 1.0).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Operational Guide: Safe Disposal of Methyl 4-
ethyloxane-4-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1377634/docs#operational-guide-safe-disposal-of-
methyl-4-ethyloxane-4-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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